Cas no 941968-64-5 (N-(3-fluorophenyl)-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide)

N-(3-fluorophenyl)-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide structure
941968-64-5 structure
Product Name:N-(3-fluorophenyl)-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
CAS No:941968-64-5
MF:C18H15FN4O2S
MW:370.400705575943
CID:6192358
PubChem ID:16948501
Update Time:2025-08-04

N-(3-fluorophenyl)-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-fluorophenyl)-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
    • N-(3-fluorophenyl)-2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazole-4-carboxamide
    • 941968-64-5
    • F2432-0393
    • N-(3-fluorophenyl)-2-[(3-methylphenyl)carbamoylamino]-1,3-thiazole-4-carboxamide
    • N-(3-fluorophenyl)-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide
    • AKOS024647921
    • Inchi: 1S/C18H15FN4O2S/c1-11-4-2-6-13(8-11)21-17(25)23-18-22-15(10-26-18)16(24)20-14-7-3-5-12(19)9-14/h2-10H,1H3,(H,20,24)(H2,21,22,23,25)
    • InChI Key: QXXQEAUSJVYYRK-UHFFFAOYSA-N
    • SMILES: S1C=C(C(NC2C=CC=C(C=2)F)=O)N=C1NC(NC1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 370.08997507g/mol
  • Monoisotopic Mass: 370.08997507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 111Ų

N-(3-fluorophenyl)-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F2432-0393-2μmol
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F2432-0393-1mg
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F2432-0393-2mg
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